Tretinoin

• Description: All-trans-retinoic acid is a yellow to light-orange crystalline powder. (NTP, 1992); Cis-retinoic acid is a yellow-orange to orange crystalline powder; orange-brown chunky solid. (NTP, 1992); All-trans-retinoic acid is a retinoic acid in which all four exocyclic double bonds have E- (trans-) geometry. It has a role as a keratolytic drug, an antineoplastic agent, an antioxidant, a signalling molecule, a retinoid X receptor agonist, an anti-inflammatory agent, an AP-1 antagonist, a retinoic acid receptor agonist and a human metabolite. It is a retinoic acid and a vitamin A. It is a conjugate acid of an all-trans-retinoate.; Tretinoin, also known as all-trans-retinoic acid (ATRA), is a naturally occurring derivative of [vitamin A] (retinol). It is an oxidation product in the physiological pathway of vitamin A metabolism. In human circulation, tretinoin is normally found at very low concentrations, approximately 4 to 14 nmol/L. Tretinoin exhibits anti-inflammatory, antineoplastic, antioxidant, and free radical-scavenging activities. It has been used in dermatology for many years to treat various skin conditions ranging from acne to wrinkles and activates nuclear receptors to regulate epithelial cell growth and differentiation. Tretinoin is given orally to treat acute promyelocytic leukemia and topically to treat skin conditions such as acne.; Tretinoin is a Retinoid.; Tretinoin is a natural product found in Homo sapiens with data available.; Tretinoin is a naturally-occurring acid of retinol. Tretinoin binds to and activates retinoic acid receptors (RARs), thereby inducing changes in gene expression that lead to cell differentiation, decreased cell proliferation, and inhibition of tumorigenesis. This agent also inhibits telomerase, resulting in telomere shortening and eventual apoptosis of some tumor cell types. The oral form of tretinoin has teratogenic and embryotoxic properties.; All-trans Retinoic Acid can cause developmental toxicity according to an independent committee of scientific and health experts.; Tretinoin, also known as all-trans-retinoic acid (ATRA), is a naturally occurring derivative of vitamin A (retinol). Retinoids such as tretinoin are important regulators of cell reproduction, proliferation, and differentiation and are used to treat acne and photodamaged skin and to manage keratinization disorders such as ichthyosis and keratosis follicularis. Tretinoin also represents the class of anticancer drugs called differentiating agents and is used in the treatment of acute promyelocytic leukemia (APL).; An important regulator of GENE EXPRESSION during growth and development, and in NEOPLASMS. Tretinoin, also known as retinoic acid and derived from maternal VITAMIN A, is essential for normal GROWTH; and EMBRYONIC DEVELOPMENT. An excess of tretinoin can be teratogenic. It is used in the treatment of PSORIASIS; ACNE VULGARIS; and several other SKIN DISEASES. It has also been approved for use in promyelocytic leukemia (LEUKEMIA, PROMYELOCYTIC, ACUTE).; See also: Clindamycin phosphate; tretinoin (component of); Fluocinolone acetonide; hydroquinone; tretinoin (component of); Benzoyl Peroxide; Tretinoin (component of) ... View More ...
• CAS No.: 302-79-4
• Product Name: Tretinoin
• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• IUPAC Name: (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
• Standard InChI: InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8+,16-14+
• Standard InChIKey: SHGAZHPCJJPHSC-YCNIQYBTSA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C
• SMILES: O=C(O)/C=C(C)/C=C/C=C(C)/C=C/C1=C(C)CCCC1(C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
• Appearance: Solid powder
• Colorform: Yellow to light-orange crystalline powder; Crystals from ethanol
• Melting Point: 354 to 360 °F (NTP, 1992); 372 to 374 °F (NTP, 1992); 178-184; 180-182 °C; 181 °C
• Physical Description: All-trans-retinoic acid is a yellow to light-orange crystalline powder. (NTP, 1992); Cis-retinoic acid is a yellow-orange to orange crystalline powder; orange-brown chunky solid. (NTP, 1992); Solid
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 13497-05-7 (hydrochloride salt)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 77 °F (NTP, 1992); less than 1 mg/mL at 72 °F (NTP, 1992); Practically insoluble in water; Soluble in DMSO; slightly soluble in polyethylene glycol 400, octanol, ethanol; practically insoluble in mineral oil, glycerin; ... Soluble in ether; slightly soluble in ... chloroform.
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Acid, all-trans-Retinoic; Acid, beta-all-trans-Retinoic; Acid, Retinoic; Acid, trans-Retinoic; Acid, Vitamin A; all trans Retinoic Acid; all-trans-Retinoic Acid; beta all trans Retinoic Acid; beta-all-trans-Retinoic Acid; Potassium Salt, Tretinoin; Retin A; Retin-A; Retinoic Acid; Salt, Tretinoin Potassium; Salt, Tretinoin Sodium; Salt, Tretinoin Zinc; Sodium Salt, Tretinoin; trans Retinoic Acid; trans-Retinoic Acid; Tretinoin; Tretinoin Potassium Salt; Tretinoin Sodium Salt; Tretinoin Zinc Salt; Vesanoid; Vitamin A Acid; Zinc Salt, Tretinoin
• Vapor Pressure: 1.02X10-7 mm Hg at 25 °C (est)
• Reference: Array; Chen et al. A small molecule that directs differentiation of human ESCs into the pancreatic lineage Nature Chemical Biology, doi: 10.1038/nchembio.154, published online 15 March 2009 http://www.nature.com/naturechemicalbiology
• PubChem Compound: 444795
• Last Modified: Aug 15 2023